Cas no 313959-08-9 (N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide
• CAS No: 313959-08-9
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 5989112
• PubChem ID: 1537475
• Update Time: 2025-10-18

N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide
• (Z)-N-(4-phenyl-3-(p-tolyl)thiazol-2(3H)-ylidene)acetamide
• Acetamide, N-[3-(4-methylphenyl)-4-phenyl-2(3H)-thiazolylidene]-
• HMS1414L06
• N-[(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylidene]acetamide
• AKOS002168802
• 313959-08-9
• F0300-0043
• CBDivE_005175
• N-[3-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-ylidene]acetamide
• IFLab1_000952

• Inchi： 1S/C18H16N2OS/c1-13-8-10-16(11-9-13)20-17(15-6-4-3-5-7-15)12-22-18(20)19-14(2)21/h3-12H,1-2H3
• InChI Key： GUAVCSPNUKZDJI-UHFFFAOYSA-N
• SMILES： C(N=C1N(C2=CC=C(C)C=C2)C(C2=CC=CC=C2)=CS1)(=O)C

Computed Properties

• Exact Mass: 308.09833431g/mol
• Monoisotopic Mass: 308.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 485.2±55.0 °C(Predicted)
• pka: -3.91±0.40(Predicted)

Additional information on N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide

Recent Advances in the Study of N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide (CAS: 313959-08-9)

The compound N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide (CAS: 313959-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These studies have revealed promising interactions with key enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating specific cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The compound's selectivity for COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's potential as an anticancer agent. Preclinical studies have shown that N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies indicate that the compound triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways. These findings highlight its potential as a novel chemotherapeutic agent, particularly for cancers with limited treatment options.

Despite these promising results, challenges remain in the development of N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified as potential barriers to clinical translation. Current research efforts are focused on formulating the compound into nanoparticle-based delivery systems or prodrugs to overcome these limitations. Additionally, toxicity studies are underway to ensure the compound's safety for human use.

In conclusion, N-(2Z)-3-(4-methylphenyl)-4-phenyl-2,3-dihydro-1,3-thiazol-2-ylideneacetamide (CAS: 313959-08-9) represents a promising candidate for further drug development. Its multifaceted pharmacological properties, including anti-inflammatory and anticancer activities, make it a valuable subject of ongoing research. Future studies should prioritize optimizing its physicochemical properties and conducting rigorous preclinical evaluations to pave the way for clinical trials.